methyl 2,2-dimethyloxolane-3-carboxylate
Overview
Description
Methyl 2,2-dimethyloxolane-3-carboxylate (MDC) is a synthetic compound that has been used in a variety of scientific research applications. It is a highly versatile compound that can be used in various biochemical and physiological studies, as well as in lab experiments.
Scientific Research Applications
Methyl 2,2-dimethyloxolane-3-carboxylate has been used in a variety of scientific research applications, including drug discovery, cell biology, biochemistry, and pharmacology. In drug discovery, this compound has been used to identify novel compounds and to assess their pharmacological properties. In cell biology, this compound has been used to study the effects of drug compounds on cell viability, cell growth, and cell death. In biochemistry and pharmacology, this compound has been used to study the effects of drug compounds on enzymes, receptors, and other biochemical targets.
Mechanism of Action
Methyl 2,2-dimethyloxolane-3-carboxylate has been shown to interact with a variety of biochemical targets, including enzymes, receptors, and other cellular components. The exact mechanism of action of this compound is not fully understood, but it is believed to interact with biochemical targets by forming covalent bonds with them. This interaction can alter the activity of the target, leading to changes in cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, this compound has been shown to inhibit enzymes involved in the metabolism of drugs, thus leading to increased drug concentrations in the body. Additionally, this compound has been shown to modulate the activity of receptors, leading to changes in cellular processes such as cell growth, cell death, and cell differentiation.
Advantages and Limitations for Lab Experiments
Methyl 2,2-dimethyloxolane-3-carboxylate has several advantages for use in lab experiments. It is a highly versatile compound that can be used in a variety of applications. Additionally, this compound is relatively inexpensive and easy to synthesize. However, there are some limitations to using this compound in lab experiments. For example, this compound is potentially toxic and should be handled with caution.
Future Directions
There are several potential future directions for methyl 2,2-dimethyloxolane-3-carboxylate research. First, further research is needed to better understand the mechanism of action of this compound and its interaction with biochemical targets. Additionally, further research is needed to identify new applications for this compound, such as in the development of new drugs or in the study of cellular pathways. Finally, further research is needed to improve the synthesis of this compound and to optimize its use in lab experiments.
Synthesis Methods
Methyl 2,2-dimethyloxolane-3-carboxylate can be synthesized from a variety of starting materials, including dimethyl oxalate, dimethyl malonate, and dimethyl succinate. The synthesis involves the reaction of the starting material with an alkali metal hydroxide, such as sodium hydroxide, followed by an acid-catalyzed dehydration reaction. The resulting product is this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2,2-dimethyloxolane-3-carboxylate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethyloxolane", "methyl chloroformate", "triethylamine", "sodium bicarbonate", "methanol" ], "Reaction": [ "Step 1: 2,2-dimethyloxolane is reacted with methyl chloroformate in the presence of triethylamine to form methyl 2,2-dimethyloxolane-3-carboxylate.", "Step 2: The resulting product from step 1 is then treated with a solution of sodium bicarbonate in methanol to remove the protecting group and yield the final product, methyl 2,2-dimethyloxolane-3-carboxylate." ] } | |
CAS RN |
112389-88-5 |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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